![molecular formula C8H5BrClFO2 B1380783 5-Bromo-3-chloro-2-fluorophenylacetic acid CAS No. 1537364-77-4](/img/structure/B1380783.png)
5-Bromo-3-chloro-2-fluorophenylacetic acid
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Description
5-Bromo-3-chloro-2-fluorophenylacetic acid is a useful research compound. Its molecular formula is C8H5BrClFO2 and its molecular weight is 267.48 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemoselective Functionalization
- The compound 5-Bromo-3-chloro-2-fluorophenylacetic acid has been used in studies exploring chemoselective amination, showcasing its potential in selective functionalization processes. This research highlights the ability to selectively substitute certain halogen groups under specific conditions, which is crucial in synthesizing complex organic molecules (Stroup, Szklennik, Forster, & Serrano-Wu, 2007).
Reactivity and Acidity Analysis
- The reactivity, acidity, and vibrational spectra of halogen substituted phenylacetic acids, including this compound, have been comprehensively analyzed using computational methods. This study is pivotal in understanding the fundamental properties of these molecules, which could inform their application in various chemical reactions (Srivastava, Baboo, Narayana, Sarojini, & Misra, 2015).
Halogen-rich Intermediate for Synthesis
- This compound has also been identified as a valuable halogen-rich intermediate for synthesizing pentasubstituted pyridines. This utility is significant in medicinal chemistry, where such intermediates are crucial for creating complex molecules with potential therapeutic applications (Wu, Porter, Frennesson, & Saulnier, 2022).
Spontaneous Racemization Studies
- The spontaneous racemization of similar halogen-substituted phenylacetic acids has been observed and studied, providing insights into the stability and reactivity of these compounds, which is crucial for their application in asymmetric synthesis and chiral resolution processes (Quan, 2004).
Properties
IUPAC Name |
2-(5-bromo-3-chloro-2-fluorophenyl)acetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrClFO2/c9-5-1-4(2-7(12)13)8(11)6(10)3-5/h1,3H,2H2,(H,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLLPNBWNXSOENV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1CC(=O)O)F)Cl)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrClFO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.48 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.